Cas no 330795-57-8 ((S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride)

• Product Name: (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride
• CAS No: 330795-57-8
• MF: C₂₅H₃₃ClN₂O₄
• MW: 460.993526220322
• CID: 4673662
• PubChem ID: 118989355
• Update Time: 2025-07-18

(S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride
• (S)-tert-butyl 6-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-aminohexanoate hydrochloride
• H-L-Lys(Fmoc)-OtBu hydrochloride
• E76127
• tert-butyl (2S)-2-amino-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate;hydrochloride
• C25H33ClN2O4
• tert-butyl (2S)-2-amino-6-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoate hydrochloride
• MFCD26131502
• (S)-tert-Butyl6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoatehydrochloride
• 330795-57-8
• H-Lys(Fmoc)-OtBu.HCl
• BS-49686

• Inchi： 1S/C25H32N2O4.ClH/c1-25(2,3)31-23(28)22(26)14-8-9-15-27-24(29)30-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21;/h4-7,10-13,21-22H,8-9,14-16,26H2,1-3H3,(H,27,29);1H/t22-;/m0./s1
• InChI Key： ODVRYXVAUBMJLL-FTBISJDPSA-N
• SMILES： Cl.O(C(NCCCC[C@@H](C(=O)OC(C)(C)C)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 460.2128852 g/mol
• Monoisotopic Mass: 460.2128852 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 581
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• Molecular Weight: 461.0

Additional information on (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride

Comprehensive Overview of (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride (CAS No. 330795-57-8)

The compound (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride (CAS No. 330795-57-8) is a highly specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tert-butyl ester, makes it a critical intermediate in the development of bioactive peptides and small molecule drugs. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, proteomics, and chemical biology.

In recent years, the demand for Fmoc-protected amino acids like (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in therapeutic peptides. This compound is particularly valued for its role in constructing peptide-based drugs, which are gaining traction in treating conditions such as metabolic disorders, cancer, and neurological diseases. Its CAS No. 330795-57-8 is often queried in scientific databases, reflecting its importance in medicinal chemistry.

One of the key features of this compound is its chiral purity, as the (S)-configuration ensures compatibility with natural L-amino acids. This attribute is crucial for maintaining the biological activity of synthesized peptides. Additionally, the hydrochloride salt form enhances its solubility, facilitating its use in aqueous reaction conditions. These properties make it a preferred choice for researchers working on peptide modifications and structure-activity relationship (SAR) studies.

The synthesis and application of (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride align with current trends in green chemistry and sustainable manufacturing. As the pharmaceutical industry shifts toward environmentally friendly processes, this compound’s efficient protecting group strategy minimizes waste and improves yield. Its relevance is further highlighted by its frequent mention in patent literature and academic publications, underscoring its role in cutting-edge research.

For those exploring peptide therapeutics or drug development, understanding the properties and applications of CAS No. 330795-57-8 is essential. Its versatility extends to bioconjugation, protein engineering, and diagnostic reagent development. With the rise of personalized medicine and targeted therapies, this compound continues to be a cornerstone in innovative biomedical research.

In summary, (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride (CAS No. 330795-57-8) represents a critical tool for modern chemical biology and pharmaceutical sciences. Its robust synthetic utility, combined with its alignment with industry trends, ensures its continued prominence in scientific advancements and therapeutic innovation.